Aurasperone A

• CAS RN: 15085-74-2
• Molecular Formula: C32H26O10
• Molecular Weight: 570.5 g/mol
• IUPAC Name: 5-hydroxy-7-(5-hydroxy-6,8-dimethoxy-2-methyl-4-oxobenzo[g]chromen-10-yl)-6,8-dimethoxy-2-methylbenzo[g]chromen-4-one
• InChI: InChI=1S/C32H26O10/c1-13-7-18(33)26-22(41-13)10-15-9-20(38-4)28(31(40-6)23(15)29(26)35)25-17-11-16(37-3)12-21(39-5)24(17)30(36)27-19(34)8-14(2)42-32(25)27/h7-12,35-36H,1-6H3
• InChI Key: QAHRSPAZSGMZMT-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)C2=C(O1)C=C3C=C(C(=C(C3=C2O)OC)C4=C5C(=C(C6=C4C=C(C=C6OC)OC)O)C(=O)C=C(O5)C)OC
• melting_point: 207°C
• physical_description: Solid
• synonyms: aurasperone A

Description

Aurasperone A is a dimeric naphthopyran with formula C32H26O10, originally isolated from Aspergillus niger. It has a role as an Aspergillus metabolite. It is a biaryl, an aromatic ether, an aromatic ketone, a cyclic ketone, a polyphenol, an organooxygen heterocyclic antibiotic and a naphtho-gamma-pyrone. It is a conjugate acid of an this compound(2-).
This compound belongs to the class of organic compounds known as naphthopyranones. Naphthopyranones are compounds containing a naphthopyran skeleton where a ring carbon bears a carboxylic acid group. Naphthtopyran is made up of the pyran ring fused to a naphthalene ring system. This compound exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, this compound is primarily located in the membrane (predicted from logP).

Scientific Research Applications

Antiviral Properties

Aurasperone A, derived from a marine-derived Aspergillus niger, has demonstrated significant inhibitory activity against SARS-CoV-2 in vitro. This activity is comparable to that of the antiviral drug remdesivir, suggesting potential applications in treating viral infections (ElNaggar et al., 2022).

Antiproliferative Activity

This compound has shown moderate inhibitory activity against human lung adenocarcinoma A549 and human leukemia HL-60 cell lines. These findings indicate a potential role in cancer treatment, specifically in inhibiting cancer cell proliferation (Li et al., 2016).

Antimicrobial Effects

Studies have identified this compound as an effective antibacterial agent against various pathogens, including Escherichia coli, Pseudomonas aeruginosa, and methicillin-resistant Staphylococcus aureus (MRSA). Its ability to combat drug-resistant bacteria suggests significant therapeutic potential (He et al., 2016).

Xanthine Oxidase Inhibition

This compound has demonstrated inhibitory effects on xanthine oxidase (XO), an enzyme involved in purine metabolism. This finding suggests possible applications in treating diseases like gout, where XO inhibitors are used to reduce uric acid production (Song et al., 2004).